[4-(2-Methoxyethoxy)oxan-4-yl]methanamine

• IUPAC Name: [4-(2-methoxyethoxy)oxan-4-yl]methanamine
• InChI: InChI=1S/C9H19NO3/c1-11-6-7-13-9(8-10)2-4-12-5-3-9/h2-8,10H2,1H3
• InChI Key: MXNCJXZRMFSFMR-UHFFFAOYSA-N
• Canonical SMILES: COCCOC1(CCOCC1)CN
• Molecular Formula: C9H19NO3
• Molecular Weight: 189.25 g/mol
• CAS No.: 1476093-27-2

Description

[4-(2-Methoxyethoxy)oxan-4-yl]methanamine is a useful research compound. Its molecular formula is C9H19NO3 and its molecular weight is 189.255. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activities

A study on quinoline derivatives carrying 1,2,3-triazole moiety, starting from 4-methoxyaniline, demonstrated moderate to very good antibacterial and antifungal activities, comparable to first-line drugs. This suggests potential antimicrobial applications of similar methoxy-containing compounds (Thomas et al., 2010).

Environmental Impact and Degradation

Research on oxybenzone (benzophenone-3), which contains methoxy groups, in chlorinated seawater pools showed the formation of brominated disinfection byproducts, indicating the environmental transformations and potential impacts of similar methoxy-containing compounds (Manasfi et al., 2015).

Pharmacological Interactions

A study involving 3,4-Methylenedioxymethamphetamine (Ecstasy) and Paroxetine demonstrated pharmacodynamic and pharmacokinetic interactions, providing insights into the complex interactions that can occur with similar methoxy-containing compounds in the human body (Farré et al., 2007).

Analytical Detection

The development of a high-performance liquid chromatography with tandem mass spectrometry (HPLC-MS/MS) method for detecting and quantifying 25B-NBOMe, a compound with methoxy groups, in biological samples illustrates the analytical applications for monitoring and studying similar compounds (Poklis et al., 2014).

Safety and Hazards

Safety information for “[4-(2-Methoxyethoxy)oxan-4-yl]methanamine” indicates that it may be harmful if swallowed (H302), causes skin irritation (H315), causes serious eye damage (H318), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray (P261), washing hands and other exposed areas thoroughly after handling (P264), and wearing protective gloves/protective clothing/eye protection/face protection (P280).